A proper description of ply–ply friction is essential for the simulation of thermoplastic composite forming processes. The friction response from characterization experiments typically shows a peak followed by a steady-state shear stress. The rate-dependency of the peak and steady-state shear stress can be predicted by considering shear flow and wall slip effects. In this study, we investigated the temperature- and pressure-dependency of the peak and steady-state friction. The friction decreased slightly with increasing temperature, which was predicted by the shear flow model when including the temperature-dependency of the matrix viscosity. Further, the normal pressure was found to govern the onset of wall slip. A high pressure suppresses wall slip, increasing the steady-state friction. This effect was successfully modeled by including a pressure-sensitive critical shear stress for the onset of wall slip.

A fully biomass intumescent flame retardant (IFR) system was fabricated by combining the reaction product (PA@HS) of phytic acid (PA) and hydrolyzed silk (HS) with potato starch (PS), which was then blended with polyacrylonitrile (PAN) to obtain flame retardant PAN (FR-PAN). The tensile strength and elongation at break for PAN-10%PA@HS/5%PS sample increased by 18.8% and 86.3%. The peak heat release rate (PHRR) and peak smoke production rate (PSPR) decreased by 54.8% and 79.3% respectively, exhibiting excellent flame retardant and smoke suppression performance. Furthermore, the PAN-10%PA@HS/5%PS sample was carbonized to prepare FR-PAN Char (FRPC), which was then used for cellulose and polyvinyl alcohol (PVA) modification. The maximum thermal decomposition rate and PHRR of modified cellulose and PVA were significantly reduced, showing the improved fire safety. This work not only prepared an eco-friendly fully biomass flame retardant PAN composite, but also realized the successful recycling of waste flame retardant PAN materials.

The excellent properties of natural biomaterials can provide useful inspiration for the optimal design of artificial materials. Inspired by the distribution of vascular bundles in the cross-section of bamboo, this work designs a series of topological functional gradient composite dielectric with insulating fillers or polarized fillers, and analyzes the breakdown path evolution by stochastic breakdown simulation. Experimental results demonstrate that the topological functional gradient can regulate the breakdown strength and polarization strength of the composite dielectric, and then obtain an enhanced energy storage density. However, the effect of structural regulation on the improvement of polymer performance varies depending on the material combination, and in this experiment, structural regulation can play the most positive role when the selected filler has similar dielectric properties to the matrix. This work supplies a useful reference for the construction of functional gradient structures and material system combinations.

Cellulose nanofibrils (CNFs) have been proposed as reinforcement for thermoplastic polymers due to their potentially superior mechanical properties. However, it seems still uncertain how the reinforcement ability of CNFs compares to cheaper pulp fibres, and how the suspected potential of CNFs can be fully utilized in biocomposites. Therefore, this study presents a direct comparative investigation of kraft pulp fibres and their fibrillated materials as reinforcement of high- or low-density polyethylene. Besides the experimental investigations, the tensile properties of the corresponding biocomposites were predicted by using micromechanical analysis. It was shown that considering the same fraction of fibrous materials (pulp fibres vs CNFs), the experimental and modelling results revealed that the highest tensile strength was obtained from the pulp fibre-reinforced biocomposites. Regarding the CNFs-reinforced biocomposites, the compatibilizer content had to be up to 20 wt% to experimentally achieve the tensile strength predicted by the model.

The paper reports the results of an experimental investigation into the effect of stitching on the static and fatigue response of fibre-dominated and matrix-dominated laminates. The tests were conducted on Kevlar stitched carbon/epoxy laminates with quasi-isotropic ([0/±45/90]s) or angle-ply ([+302/−302]s, [+452/−452]s, [+602/−602]s) layups. The analyses show that stitching significantly reduces both the static and the fatigue strength of fibre-dominated [0/±45/90]s laminates, owing to the presence of localized fibre damage introduced during the stitching process. On the other hand, stitching does not affect the fatigue response of [+602/−602]s laminates but significantly improves the fatigue strength of [+302/–302]s and [+452/−452]s laminates. The effectiveness of stitching on the fatigue performance of the angle-ply layups was found to be directly related to the specific damage mechanisms preceding the ultimate failure, which are controlled by edge delaminations in [+302/–302]s and [+452/−452]s and transverse matrix cracking in [+602/−602]s laminates.

Automated tape laying is a well-established composite manufacturing process for high performance industries. While the process has seen vast growth over the 30 years of its conception, in-process monitoring is the most relevant and researched topic for present and future process development. The presented review highlights the importance of developing in-process monitoring tools and provides a detailed overview of such techniques for defect detection. Commonly occurring manufacturing defects, their influence on part and structural performance are assessed and discussed. The evolution of defect detection technologies considering defects types, accuracy, and speed are detailed. A summary of most promising approaches as per defect detection capabilities is presented. Defect rectification techniques are also discussed.

The objective of this study is to experimentally characterize the performance of four different composite/composite single lap joint configurations at various loading rates. The four joint configurations are single bolted joint, simply bonded joint, single bolted hybrid joint (a single bolt is used along the lap length of a simply bonded joint) and multiple micro bolted hybrid joint (four micro-bolts are used along the lap length of a simply bonded joint). The lap joints are tested at various loading rates using tensile split-Hopkinson bar and fatigue testing machine. Experiments reveal that, for a given joint configuration, the peak load, initial stiffness, and energy absorbed generally increased with the loading rates, whereas the plateau load is relatively insensitive to the loading rates. Finite element analysis (FEA) using the commercial software Abaqus/Explicit solver for all the configurations is also performed to simulate experimental loading conditions. It has revealed that by accounting for rate dependency of adhesive one can qualitatively explain the experimental observations.

The mechanical properties of carbon nanofibers (CNFs) are always restricted by their disorganized crystal structures. Herein, this paper utilizes two typical hexagonal crystalline flake materials, nanoscale flake graphite (NG) and hexagonal nitride boron (BN), as nanofillers to optimize the crystal domains of CNFs and achieves enhancement in fiber strength, modulus and toughness. For this purpose, in situ polymerization technique is developed for the rapid and uniform mixing of nanofillers with polyacrylonitrile (PAN) precursors of CNFs. The nanofillers are exfoliated in this process and wrapped with PAN to prevent potential agglomeration. The obtained core–shell nanocomposites can be produced into composite CNFs via electrospinning, stabilization and carbonization. Based on the attraction effect, the dispersed nanofillers can organize PAN molecular chains into oriented crystalline fibrils in as-spun nanofibers and accelerate their transformation to more ladder structures in stabilized nanofibers. On this basis, NG is shown to act as the templating and nucleating agent to promote the formation, growth and compact stacking of graphitic planes in CNFs. BN also improves fiber crystallinity, while its limited templating effect leads to looser and finer crystal domains. As a result, NG-doped CNFs have significantly improved strength and modulus, and BN-doped CNFs possess simultaneously enhanced strength and toughness.

Herein, we present the mechanical and piezoresistive behavior of MWCNT/UHMWPE nanocomposites processed via selective laser sintering (SLS) under tensile, flexural and cyclic loadings. We show that the uniform dispersion of MWCNTs in UHMWPE enhances crystallinity (+10% for 0.5 wt.% MWCNT) and decreases porosity (as evidenced by μCT images), evincing the lowest porosity (∼ 1%) and the highest tensile strength of 20.3 MPa which is ∼45% higher than the maximum tensile strength of extant SLS processed UHMWPE and UHMWPE-based composites. The nanocomposite also exhibits superior piezoresistive characteristics, showing a sensitivity (in tension) of 0.6 and 2.6 in the elastic and inelastic regime, respectively. Furthermore, 2D-hexagonal nanocomposite lattices with a relative density of 50% reveal a linear piezoresistive response with a gauge factor of 1 and show consistent and stable strain sensing capability over 100 cycles. The results demonstrate the potential of MWCNT/UHMWPE nanocomposites for the development of smart biomedical devices.

This study intends to maximize the encapsulation rate of healing carriers in core–shell nanofibers to augment the healing capabilities of the nanofibers in laminated composites synthesized via coaxial electrospinning. Core-shell nanofibers fabricated at a high core flow rate yielded defective fibers due to an insufficiency of shell solution to encapsulate the core solution being ejected from the syringe. Hence, a core-to-shell flow rate of 6.7:1 was identified to be optimal with an encapsulation content of over 50% without affecting its morphology. Thermogravimetric and spectral analysis of the healing NF showed the degradation of each constituent and their respective peaks, confirming the presence of the core solution without any chemical reaction with the PLA shell wall. Release of healing agents was observed under SEM, and the self-healing traits of the nanofibers were studied by subjecting them to repeated loadings under tension with significant strength retention without failure after four load cycles making these nanofibers highly valuable as a secondary reinforcement in polymer composites due to the nanofibers’ toughening and healing capabilities.